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Compound of Interest

Compound Name: Desvenlafaxine-d10

Cat. No.: B602749

Desvenlafaxine-d10: A Technical Guide for
Researchers

An in-depth technical guide for researchers, scientists, and drug development professionals on
the chemical properties and applications of Desvenlafaxine-d10.

Introduction

Desvenlafaxine-d10 is a deuterium-labeled isotopologue of Desvenlafaxine, an active
metabolite of the antidepressant venlafaxine. As a serotonin-norepinephrine reuptake inhibitor
(SNRI), Desvenlafaxine is utilized in the treatment of major depressive disorder. The
incorporation of ten deuterium atoms into the Desvenlafaxine molecule renders
Desvenlafaxine-d10 an invaluable tool in analytical and research settings, primarily as an
internal standard for quantitative mass spectrometry-based assays. This guide provides a
comprehensive overview of the chemical properties of Desvenlafaxine-d10, its synthesis, and
its application in experimental protocols.

Chemical and Physical Properties

Desvenlafaxine-d10 is a white solid with a molecular formula of CisH15D10NO2 and a
molecular weight of 273.44 g/mol .[1] While specific physical properties such as melting point
and boiling point for the deuterated form are not readily available in the literature, they are
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expected to be very similar to those of the non-deuterated Desvenlafaxine. The deuteration is
not expected to significantly alter these bulk physical properties.

Table 1: Chemical and Physical Properties of Desvenlafaxine and Desvenlafaxine-d10

Property Desvenlafaxine Desvenlafaxine-d10
Molecular Formula C16H25NO2 C16H15D10NO2
Molecular Weight 263.38 g/mol 273.44 g/mol [1]

CAS Number 93413-62-8 1062607-49-1[1]
Appearance White to off-white powder White solid[1]

Melting Point Not available Not available

Boiling Point Not available Not available

Soluble in water (pH
Solubility dependent), ethanol, DMSO,

Inferred to be similar to

) ) Desvenlafaxine
and dimethylformamide.

Synthesis of Desvenlafaxine-d10

A specific, detailed synthesis protocol for Desvenlafaxine-d10 is not publicly available.
However, a plausible synthetic route can be conceptualized based on established methods for
the synthesis of Desvenlafaxine, incorporating deuterated reagents at key steps. One potential
pathway involves the use of deuterated precursors in the final stages of the synthesis.

A common route to Desvenlafaxine involves the demethylation of venlafaxine or the synthesis
from a protected p-hydroxyphenylacetic acid derivative.[2][3][4][5] To introduce the ten
deuterium atoms, a possible strategy would involve the use of deuterated reagents during the
reduction and methylation steps of a synthetic intermediate.

Below is a logical workflow illustrating a potential synthetic pathway for Desvenlafaxine-d10.
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Synthesis of Deuterated Intermediate

Protected p-hydroxyphenylacetic acid derivative Cyclohexanone-d10

,

Condensation [

l

Deuterated Intermediate

l

Reduction with Deuterated Reducing Agent (e.g., LIAID4)

l

Deuterated Amino Intermediate

Final Synthesis Steps

Dimethylation (e.g., with deuterated formaldehyde and formic acid)

l

Deprotection

Desvenlafaxine-d10
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Plasma Sample (100 pL)

l

Add Desvenlafaxine-d10
Internal Standard (25 pL)

l

Add Methanol (300 pL)

'

Vortex (1 min)

'

Centrifuge (10,000 rpm, 10 min)

'

Transfer Supernatant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [What is Desvenlafaxine-d10 and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602749#what-is-desvenlafaxine-d10-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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